Cas no 658699-96-8 (Benzenethiol, 4,4'-thiobis[2-bromo-)

• Product Name: Benzenethiol, 4,4'-thiobis[2-bromo-
• CAS No: 658699-96-8
• MF: C₁₂H₈Br₂S₃
• MW: 408.194917678833
• CID: 1693952
• Update Time: 2024-09-02

Benzenethiol, 4,4'-thiobis[2-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4,4'-thiobis[2-bromo-

• Inchi： 1S/C12H8Br2S3/c13-9-5-7(1-3-11(9)15)17-8-2-4-12(16)10(14)6-8/h1-6,15-16H
• InChI Key： QEAOAJUGAZFIIQ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(S)C(Br)=C1)C1=CC=C(S)C(Br)=C1

Computed Properties

• Exact Mass: 405.81554

Experimental Properties

• Density: 1.87±0.1 g/cm3(Predicted)
• Boiling Point: 516.1±50.0 °C(Predicted)
• PSA: 0
• pka: 5.12±0.50(Predicted)